4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid

• IUPAC Name: 4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C12H14N2O4S/c1-8-13-9(7-19-8)2-3-11(15)14-4-5-18-10(6-14)12(16)17/h2-3,7,10H,4-6H2,1H3,(H,16,17)/b3-2+
• InChI Key: UCUDZNYHYCIDLQ-NSCUHMNNSA-N
• Canonical SMILES: CC1=NC(=CS1)C=CC(=O)N2CCOC(C2)C(=O)O
• Isomeric SMILES: CC1=NC(=CS1)/C=C/C(=O)N2CCOC(C2)C(=O)O
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol

Description

4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid, also known as MTMP, is a novel compound that has gained significant attention in the scientific community. It belongs to the class of morpholine-based compounds and has been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid is not fully understood. However, it has been proposed that this compound induces apoptosis in cancer cells by activating the intrinsic pathway of apoptosis. This compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, this compound has been found to disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases and downregulating anti-apoptotic proteins. This compound has also been found to inhibit the production of pro-inflammatory cytokines by inhibiting the NF-κB signaling pathway. Additionally, this compound has been found to disrupt bacterial cell membranes, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid is its potent anti-cancer activity. It has been found to be effective against a wide range of cancer cell lines. Additionally, this compound has been found to possess antimicrobial activity against a wide range of bacterial strains. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid. One area of research could be to investigate the potential of this compound as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound. Furthermore, research could be conducted to improve the solubility of this compound, which could enhance its potential as a therapeutic agent. Finally, studies could be conducted to investigate the potential of this compound as a lead compound for the development of new drugs.
Conclusion:
In conclusion, this compound is a novel compound that has gained significant attention in the scientific community. It possesses a wide range of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial activities. The synthesis method of this compound involves a multi-step process that results in the formation of pure this compound. Further research is needed to fully understand the mechanism of action of this compound and to investigate its potential as a therapeutic agent for various diseases.

Synthesis Methods

4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid can be synthesized using a multi-step process that involves the reaction of morpholine-2-carboxylic acid with 2-methyl-1,3-thiazol-4-yl)prop-2-enoyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is purified using column chromatography to obtain pure this compound.

Scientific Research Applications

4-[(E)-3-(2-methyl-1,3-thiazol-4-yl)prop-2-enoyl]morpholine-2-carboxylic acid has been extensively studied for its various biological activities. It has been found to exhibit potent anti-cancer activity by inducing apoptosis in cancer cells. This compound has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to possess antimicrobial activity against a wide range of bacterial strains.